N-(benzo[d]thiazol-2-yl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide
• InChI: InChI=1S/C16H13N5O2S/c22-14(20-16-19-11-3-1-2-4-13(11)24-16)10-8-21(9-10)15(23)12-7-17-5-6-18-12/h1-7,10H,8-9H2,(H,19,20,22)
• InChI Key: DGNXAAHSKCJEGR-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NC=CN=C2)C(=O)NC3=NC4=CC=CC=C4S3
• Molecular Formula: C16H13N5O2S
• Molecular Weight: 339.4 g/mol
• CAS No.: 1396884-88-0

Description

N-(benzo[d]thiazol-2-yl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C16H13N5O2S and its molecular weight is 339.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A range of organic compounds, including N-(benzo[d]thiazol-2-yl)-1-(pyrazine-2-carbonyl)azetidine-3-carboxamide derivatives, have been synthesized and characterized using spectroscopic techniques like 1H NMR, 13C NMR, FT-IR, and mass spectroscopy. These compounds are of interest due to their potential antibacterial, antifungal, and anticancer properties (Senthilkumar, Umarani, & Satheesh, 2021).

Antimicrobial Activity

Several studies have reported on the antimicrobial activities of benzothiazole and pyrazole derivatives. For instance, benzothiazole incorporated thiazolidin-4-ones and azetidin-2-ones derivatives demonstrated moderate to good inhibition against a range of pathogenic bacterial and fungal strains (Gilani et al., 2016). Another study focused on the synthesis and antimicrobial screening of novel 6-fluorobenzothiazole substituted pyrazole analogues, showing potent activity against standard drugs (Raparla et al., 2013).

Anticancer Activity

The anticancer potential of benzothiazole derivatives has been a significant focus, with compounds exhibiting promising activity against various cancer cell lines. For example, synthesized benzamide-based 5-aminopyrazoles and their fused heterocycles demonstrated remarkable antiavian influenza virus activity, indicating their potential in anticancer research (Hebishy, Salama, & Elgemeie, 2020).

Antiviral and Other Biological Activities

Research also extends to the antiviral properties and other biological activities of these compounds. Novel pyrazole with benzo[d]thiazole derivatives containing aminoguanidine units have been synthesized and evaluated for their cytotoxicity and apoptotic activity, revealing potential anticancer compounds with significant activity against various cancer cell lines (Liu et al., 2019).